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N-(4-Amino-4-deoxypteroyl)-DL-2-amino-6-phosphonohexanoic acid N-(4-Amino-4-deoxypteroyl)-DL-2-amino-6-phosphonohexanoic acid
Brand Name: Vulcanchem
CAS No.: 113811-44-2
VCID: VC20800356
InChI: InChI=1S/C20H25N8O6P/c21-16-15-17(28-20(22)27-16)24-10-13(25-15)9-23-12-6-4-11(5-7-12)18(29)26-14(19(30)31)3-1-2-8-35(32,33)34/h4-7,10,14,23H,1-3,8-9H2,(H,26,29)(H,30,31)(H2,32,33,34)(H4,21,22,24,27,28)
SMILES: C1=CC(=CC=C1C(=O)NC(CCCCP(=O)(O)O)C(=O)O)NCC2=CN=C3C(=N2)C(=NC(=N3)N)N
Molecular Formula: C20H25N8O6P
Molecular Weight: 504.4 g/mol

N-(4-Amino-4-deoxypteroyl)-DL-2-amino-6-phosphonohexanoic acid

CAS No.: 113811-44-2

Cat. No.: VC20800356

Molecular Formula: C20H25N8O6P

Molecular Weight: 504.4 g/mol

* For research use only. Not for human or veterinary use.

N-(4-Amino-4-deoxypteroyl)-DL-2-amino-6-phosphonohexanoic acid - 113811-44-2

Specification

CAS No. 113811-44-2
Molecular Formula C20H25N8O6P
Molecular Weight 504.4 g/mol
IUPAC Name 2-[[4-[(2,4-diaminopteridin-6-yl)methylamino]benzoyl]amino]-6-phosphonohexanoic acid
Standard InChI InChI=1S/C20H25N8O6P/c21-16-15-17(28-20(22)27-16)24-10-13(25-15)9-23-12-6-4-11(5-7-12)18(29)26-14(19(30)31)3-1-2-8-35(32,33)34/h4-7,10,14,23H,1-3,8-9H2,(H,26,29)(H,30,31)(H2,32,33,34)(H4,21,22,24,27,28)
Standard InChI Key QDNOMSXKUKXOBE-UHFFFAOYSA-N
SMILES C1=CC(=CC=C1C(=O)NC(CCCCP(=O)(O)O)C(=O)O)NCC2=CN=C3C(=N2)C(=NC(=N3)N)N
Canonical SMILES C1=CC(=CC=C1C(=O)NC(CCCCP(=O)(O)O)C(=O)O)NCC2=CN=C3C(=N2)C(=NC(=N3)N)N

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